Cas no 954589-29-8 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea
• CAS No: 954589-29-8
• MF: C₂₁H₂₃N₃O₅
• MW: 397.424425363541
• CID: 5892148
• PubChem ID: 16920265
• Update Time: 2025-10-31

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-(2-ethoxyphenyl)urea
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-(2-ethoxyphenyl)urea
• AKOS024644138
• 954589-29-8
• 1-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(2-ethoxyphenyl)urea
• F2372-0356
• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea

• Inchi： 1S/C21H23N3O5/c1-2-27-17-6-4-3-5-16(17)23-21(26)22-11-14-9-20(25)24(12-14)15-7-8-18-19(10-15)29-13-28-18/h3-8,10,14H,2,9,11-13H2,1H3,(H2,22,23,26)
• InChI Key： BJPUONYGKKJZRK-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C3OCOC3=C2)C1)C(NC1=CC=CC=C1OCC)=O

Computed Properties

• Exact Mass: 397.16377084g/mol
• Monoisotopic Mass: 397.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 89.1Ų

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea: A Comprehensive Overview

The compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea, identified by the CAS number 954589-29-8, represents a significant advancement in the field of organic chemistry. This molecule is a complex structure that combines elements of heterocyclic chemistry, particularly featuring a benzodioxole moiety and a pyrrolidinone ring system, linked through a urea functional group. The compound's unique architecture makes it a subject of interest for both academic research and potential pharmaceutical applications.

The synthesis of this compound involves a multi-step process that highlights the importance of modern synthetic methodologies. Researchers have employed various strategies, including the use of transition metal catalysts and advanced coupling reactions, to achieve high yields and purity. The incorporation of the benzodioxole group is particularly noteworthy, as it contributes to the molecule's stability and bioavailability. Recent studies have demonstrated that this group enhances the compound's ability to penetrate cellular membranes, making it a promising candidate for drug delivery systems.

One of the most intriguing aspects of this compound is its pharmacological profile. Preclinical studies have shown that it exhibits potent activity against several disease models, including cancer and neurodegenerative disorders. The pyrrolidinone ring system within the molecule plays a critical role in its bioactivity, as it facilitates interactions with key cellular targets such as protein kinases and receptor proteins. Furthermore, the presence of the urea group enhances the molecule's ability to form hydrogen bonds, which is essential for its binding affinity to these targets.

The application of computational chemistry techniques has provided deeper insights into the compound's molecular interactions. Molecular docking studies have revealed that the benzodioxole moiety acts as a key determinant in stabilizing the molecule's conformation within binding pockets. Additionally, quantum mechanical calculations have shed light on the electronic properties of the compound, which are crucial for understanding its reactivity and selectivity in biological systems.

In terms of therapeutic potential, this compound has shown promise in targeting specific pathways involved in cancer progression. For instance, it has demonstrated inhibitory effects on oncogenic kinases such as EGFR and ALK, which are often overexpressed in various cancer types. Moreover, recent research has highlighted its ability to modulate apoptosis pathways, making it a potential candidate for combination therapies in oncology.

Beyond its pharmacological applications, this compound also serves as a valuable tool in chemical education and research. Its complex structure provides an excellent platform for teaching advanced organic synthesis techniques and for exploring novel synthetic pathways. Additionally, its study contributes to our understanding of how structural modifications can influence a molecule's properties and behavior in biological systems.

In conclusion, the compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-(2-ethoxyphenyl)urea (CAS No: 954589-29-) stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable asset in both academic research and therapeutic development.